Cas no 2248273-42-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[(2-oxo-1,2,3,4-tetrahydroquinolin-7-yl)oxy]butanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[(2-oxo-1,2,3,4-tetrahydroquinolin-7-yl)oxy]butanoate
• CAS No: 2248273-42-7
• MF: C₂₁H₁₈N₂O₆
• MW: 394.377425670624
• CID: 5889118
• PubChem ID: 165725167
• Update Time: 2025-11-01

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[(2-oxo-1,2,3,4-tetrahydroquinolin-7-yl)oxy]butanoate Chemical and Physical Properties

Names and Identifiers

• EN300-6523949
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[(2-oxo-1,2,3,4-tetrahydroquinolin-7-yl)oxy]butanoate
• 2248273-42-7

• Inchi： 1S/C21H18N2O6/c24-18-10-8-13-7-9-14(12-17(13)22-18)28-11-3-6-19(25)29-23-20(26)15-4-1-2-5-16(15)21(23)27/h1-2,4-5,7,9,12H,3,6,8,10-11H2,(H,22,24)
• InChI Key： WNQRQFMWIJTIDV-UHFFFAOYSA-N
• SMILES： O(CCCC(=O)ON1C(C2C=CC=CC=2C1=O)=O)C1C=CC2=C(C=1)NC(CC2)=O

Computed Properties

• Exact Mass: 394.11648630g/mol
• Monoisotopic Mass: 394.11648630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 656
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 102Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[(2-oxo-1,2,3,4-tetrahydroquinolin-7-yl)oxy]butanoate

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[(2-oxo-1,2,3,4-tetrahydroquinolin-7-yl)oxy]butanoate: A Comprehensive Overview

The compound with CAS No. 2248273-42-7, known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[(2-oxo-1,2,3,4-tetrahydroquinolin-7-yloxy)butanoate, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of isoindole derivatives and exhibits a complex structure that combines both aromatic and heterocyclic components. Its unique chemical architecture makes it a subject of interest for researchers exploring novel synthetic methodologies and bioactive compounds.

Isoindole derivatives have been extensively studied due to their diverse applications in drug discovery and materials science. The isoindole core of this compound is further functionalized with a butanoate group and a tetrahydroquinoline moiety, which introduces additional complexity and functionality. Recent studies have highlighted the importance of such structures in modulating biological activities, particularly in the context of enzyme inhibition and receptor binding.

The synthesis of 1,3-dioxo... involves a multi-step process that typically includes the formation of the isoindole ring followed by subsequent functionalization. Researchers have employed various strategies to optimize the synthesis pathway, including the use of microwave-assisted reactions and catalytic systems. These advancements have not only improved the yield but also enhanced the purity of the final product.

In terms of chemical properties, this compound exhibits notable stability under physiological conditions, making it a promising candidate for pharmaceutical applications. Its solubility profile has been extensively studied, with recent findings indicating that it demonstrates moderate solubility in polar solvents and limited solubility in non-polar media. This characteristic is crucial for its potential use as a drug delivery agent or as a component in formulations requiring controlled release mechanisms.

From a pharmacological perspective, 1H isoindole derivatives have shown potential as inhibitors of key enzymes involved in metabolic pathways. For instance, studies have demonstrated that this compound can modulate the activity of kinases and proteases, which are critical targets in the treatment of various diseases including cancer and inflammatory disorders.

Recent research has also explored the use of this compound in materials science. Its unique electronic properties make it a candidate for applications in organic electronics and optoelectronics. Preliminary experiments suggest that it could serve as an effective charge transport material in devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

The structural complexity of 1H isoindole derivatives presents both challenges and opportunities for further research. Efforts are currently underway to investigate its stereochemical properties and to explore its potential as a chiral resolving agent in asymmetric synthesis. Additionally, computational studies are being conducted to predict its interaction with biological targets at the molecular level.

In conclusion, 1H isoindole derivatives like CAS No. 2248273... represent a promising class of compounds with wide-ranging applications across multiple disciplines. Continued research into their synthesis, properties, and biological activities will undoubtedly unlock new possibilities for their utilization in both therapeutic and technological contexts.